4-chloro-N-((9s,10s)-12,14-dioxo-11,12,14,15-tetrahydro-9H-9,10-[3,4]epipyrroloanthracen-13(10H)-yl)benzamide

• IUPAC Name: 4-chloro-N-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzamide
• InChI: InChI=1S/C25H17ClN2O3/c26-14-11-9-13(10-12-14)23(29)27-28-24(30)21-19-15-5-1-2-6-16(15)20(22(21)25(28)31)18-8-4-3-7-17(18)19/h1-12,19-22H,(H,27,29)
• InChI Key: OWEMRTXJXKWHGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C3C4C(C(C2=C1)C5=CC=CC=C35)C(=O)N(C4=O)NC(=O)C6=CC=C(C=C6)Cl
• Molecular Formula: C25H17ClN2O3
• Molecular Weight: 428.9 g/mol
• CAS No.: 331427-50-0

Description

4-chloro-N-((9s,10s)-12,14-dioxo-11,12,14,15-tetrahydro-9H-9,10-[3,4]epipyrroloanthracen-13(10H)-yl)benzamide is a useful research compound. Its molecular formula is C25H17ClN2O3 and its molecular weight is 428.87. The purity is usually 95%.
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Scientific Research Applications

Antidepressant and Antimicrobial Activities

• Antidepressant Effects

  The synthesis and investigation of chlorinated tetracyclic compounds have shown significant antidepressant effects in mice, indicating the potential of similar chemical structures for psychiatric disorder treatments. Compounds synthesized showed a considerable reduction in immobility times in the forced swimming test, suggesting their antidepressant efficacy (Karama et al., 2016).

• Antimicrobial Properties

  Some newly synthesized compounds, including those with a benzothiophene structure, have been screened for antibacterial and antifungal activities. This highlights the potential of structurally related compounds for applications in addressing microbial infections (Naganagowda & Petsom, 2011).

Novel Syntheses and Biological Screening

• Synthetic Methodologies

  Research into the synthesis of novel indolylpyridazinone derivatives with expected biological activity points to the versatility of similar compounds in generating new pharmaceutical agents. These efforts underline the importance of innovative synthetic routes in discovering compounds with therapeutic potential (Abubshait, 2007).

• Biological Screening

  Derivatives of 4-Benzyl-2H-phthalazine have been prepared and subjected to antimicrobial activity screening, suggesting that related compounds could be valuable in the development of new antimicrobials. Some derivatives showed promising effects against both Gram-positive and Gram-negative bacteria as well as fungi (El-Wahab et al., 2011).

Advanced Material Applications

• Epoxy Resins: The synthesis of acid-degradable epoxy resins using hexahydro-s-triazine derivatives showcases the potential of utilizing structurally complex compounds in materials science, particularly for creating polymers with specific degradation profiles useful in environmentally sensitive applications (You et al., 2017).